Cas no 2121513-68-4 (5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester)

• Product Name: 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester
• CAS No: 2121513-68-4
• MF: C₁₄H₁₉BClFO₃
• MW: 300.561267137527
• MDL: MFCD29088275
• CID: 5078952
• Update Time: 2026-03-01

5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester
• 2-(5-chloro-4-ethoxy-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD29088275
• Inchi： 1S/C14H19BClFO3/c1-6-18-12-8-11(17)9(7-10(12)16)15-19-13(2,3)14(4,5)20-15/h7-8H,6H2,1-5H3
• InChI Key： LZOJQZBOSUXGIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(B2OC(C)(C)C(C)(C)O2)=C1)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Topological Polar Surface Area: 27.7

Additional information on 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester

5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester (CAS No. 2121513-68-4): An Overview of Its Synthesis, Applications, and Recent Research

5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester (CAS No. 2121513-68-4) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid pinacol ester is characterized by its unique combination of functional groups, including a chloro, ethoxy, and fluorophenyl moiety, which makes it an ideal building block for a variety of chemical transformations. In this article, we will delve into the synthesis, applications, and recent research developments surrounding this compound.

Synthesis of 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester

The synthesis of 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester typically involves a multi-step process that begins with the preparation of the corresponding halogenated phenyl compound. One common approach is to start with 5-chloro-4-ethoxy-2-fluorobromobenzene, which can be synthesized through the bromination of 5-chloro-4-ethoxytoluene. The brominated intermediate is then converted into the boronic acid pinacol ester using a palladium-catalyzed borylation reaction. This reaction is typically carried out in the presence of bis(pinacolato)diboron (B₂(pin)₂) and a base such as potassium acetate or cesium fluoride.

The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Common solvents used in this process include dioxane, toluene, and dimethylformamide (DMF). The reaction temperature is usually maintained between 80°C and 130°C to ensure optimal conversion. Recent studies have also explored the use of microwave-assisted synthesis to enhance the efficiency and selectivity of the borylation step.

Applications in Organic Synthesis

5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester is widely used as a coupling partner in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis for forming carbon-carbon bonds between aryl or vinyl boronic acids or their derivatives and aryl or vinyl halides or pseudohalides. The presence of the chloro, ethoxy, and fluorophenyl groups in this compound provides additional synthetic versatility, allowing for the introduction of these functional groups into complex molecular architectures.

In medicinal chemistry, 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester has been employed in the synthesis of various bioactive molecules. For example, it has been used to construct scaffolds for potential anticancer agents, where the chloro and fluorine substituents can modulate the lipophilicity and biological activity of the final compounds. Additionally, this boronic acid pinacol ester has been utilized in the development of inhibitors for specific enzymes involved in disease pathways.

Recent Research Developments

The past few years have seen significant advancements in the application of 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester. One notable study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel inhibitors for protein kinases. The researchers demonstrated that by incorporating this boronic acid pinacol ester into their synthetic strategy, they were able to achieve high selectivity and potency against specific kinase targets.

Another recent study focused on the use of 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester in the development of radiotracers for positron emission tomography (PET). The unique combination of functional groups in this compound allowed for efficient radiolabeling with fluorine-18, making it a valuable tool for imaging studies in preclinical models.

Safety Considerations and Handling

While 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester is not classified as a hazardous material under current regulations, it is important to handle it with care to ensure safety. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, it is recommended to work with this compound in a well-ventilated area or under a fume hood to minimize exposure to vapors.

In summary, 5-Chloro-4-ethoxy-2-fluorophenylboronic acid pinacol ester (CAS No. 2121513-68-4) is a valuable reagent with diverse applications in organic synthesis and medicinal chemistry. Its unique chemical structure makes it an excellent building block for constructing complex molecules with potential therapeutic applications. Ongoing research continues to expand our understanding of its properties and potential uses, making it an exciting area for future exploration.